Cas no 61213-34-1 (2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-)

• Product Name: 2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
• CAS No: 61213-34-1
• MF: C₁₁H₁₀Cl₂N₂O₃
• MW: 289.11470079422
• CID: 488056
• PubChem ID: 20403620
• Update Time: 2025-04-19

2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
• 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)pyrrolidin-2-one
• SCHEMBL10991385
• DTXSID70606851
• 61213-34-1

• Inchi： 1S/C11H10Cl2N2O3/c12-5-7-6-14(11(16)10(7)13)8-2-1-3-9(4-8)15(17)18/h1-4,7,10H,5-6H2
• InChI Key： DKOWJPCTAGUACC-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=C(C=2)[N+](=O)[O-])CC1CCl)=O

Computed Properties

• Exact Mass: 288.007
• Monoisotopic Mass: 288.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45